Cas no 1421847-10-0 (1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)piperazine)

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)piperazine structure
1421847-10-0 structure
Product Name:1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)piperazine
CAS No:1421847-10-0
MF:C15H24BN3O2
MW:289.180963516235
CID:5690092
PubChem ID:129958099
Update Time:2023-10-13

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • EN300-25779093
    • 1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]piperazine
    • 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)piperazine
    • 1421847-10-0
    • Piperazine, 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-
    • Inchi: 1S/C15H24BN3O2/c1-14(2)15(3,4)21-16(20-14)12-9-13(11-18-10-12)19-7-5-17-6-8-19/h9-11,17H,5-8H2,1-4H3
    • InChI Key: JKDLEPWAHAQFKS-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC=C(C=2)N2CCNCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 289.1961572g/mol
  • Monoisotopic Mass: 289.1961572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 458.5±40.0 °C(Predicted)
  • pka: 8.72±0.10(Predicted)
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